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Compound of Interest

Compound Name: 2-Chloro-5-aminophenol

CAS No.: 6358-06-1

Cat. No.: B042359 Get Quote

Technical Safety & Handling Guide: 2-Chloro-5-aminophenol CAS: 6358-06-1 | Formula:

C₆H₆ClNO | Mol.[1][2] Weight: 143.57 g/mol [2][3][4]

Executive Summary & Strategic Utility
2-Chloro-5-aminophenol (also known as 5-amino-2-chlorophenol) is a critical aromatic

intermediate used extensively in the synthesis of heterocycles for pharmaceutical development.

[5] Unlike its isomer 2-amino-5-chlorophenol, this compound features a specific para-amino

ortho-chloro substitution pattern relative to the hydroxyl group, imparting unique reactivity

profiles essential for constructing:

Antimalarial Quinolones: It serves as a scaffold for the benzoxazole and benzothiazole rings

found in next-generation antimalarials.

Anti-HIV Agents: Utilized in the synthesis of pyrimidinylphenylamine derivatives.[6]

Agrochemicals: A precursor for 2,6-dichlorobenzoxazole, a key herbicide intermediate.[7]

Target Audience: This guide addresses the safety, stability, and handling requirements for

Medicinal Chemists and Process Safety Engineers handling this compound from milligram-

scale optimization to kilogram-scale pilot production.

Critical Hazard Identification (GHS & Beyond)
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While standard Safety Data Sheets (SDS) classify this material as an irritant, field experience

dictates a higher level of caution due to the synergistic effects of the phenol and amine

functional groups.

GHS Classification & Risk Analysis

Hazard Class Category Hazard Statement
Technical
Interpretation for
Lab Personnel

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed

Bioavailability is

moderate; avoid hand-

to-mouth

contamination via

gloves.

Acute Toxicity

(Dermal)
Cat 4

H312: Harmful in

contact with skin

High Risk: The chloro-

phenol moiety

increases lipophilicity,

enhancing skin

absorption compared

to simple

aminophenols.

Skin/Eye Irritation Cat 2/2A
H315/H319: Causes

skin/eye irritation

Dust is highly irritating

to mucous

membranes. Corneal

opacity is a risk if

untreated.

STOT - SE Cat 3
H335: Respiratory

irritation

Inhalation of dust

triggers immediate

coughing/bronchospa

sm.

Unlisted Hazards (Expert Insight)
Oxidative Instability: Like most aminophenols, this compound is prone to rapid oxidation

upon air exposure, turning from an off-white/gray powder to a dark brown/black tar. This
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degradation not only lowers yield but can produce quinone imines, which are often potent

sensitizers.

Dust Explosion Potential: As a finely divided organic solid, it poses a deflagration risk if

suspended in air near ignition sources (static discharge).

Physicochemical Profile
Property Value Operational Note

Appearance Gray to off-white powder
Darkening indicates

oxidation/impurity.

Melting Point 158–161 °C

Sharp melt indicates high

purity; broad range suggests

oxidation.

pKa ~8.55 (Predicted)
Phenolic proton is weakly

acidic; amine is weakly basic.

Solubility DMSO, Methanol, Ethanol
Poor solubility in non-polar

solvents (Hexane, DCM).

Partition Coeff. LogP ~ 1.5 - 2.0
Lipophilic enough to cross

biological membranes.

Safe Handling & Engineering Controls
Core Directive: Containment is the primary defense. Do not rely solely on PPE.

Engineering Controls
Solid Handling: All weighing and transfer operations must occur inside a Chemical Fume

Hood or a Powder Containment Enclosure.

Static Control: Use anti-static weighing boats and ground all metal spatulas/equipment,

especially during scale-up (>100g).

Personal Protective Equipment (PPE) Matrix
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Body Part
Standard Protocol
(<10g)

Scale-Up Protocol
(>10g)

Rationale

Hands
Double Nitrile Gloves

(0.11mm)

Laminate Film (Silver

Shield) under Nitrile

Chlorinated phenols

can permeate

standard nitrile over

time.

Respiratory
Fume Hood (No

respirator needed)

P100/N95 Respirator

+ Fume Hood

Redundancy required

for large dust

generation events.

Eyes
Chemical Splash

Goggles

Goggles + Face

Shield

Dust can bypass

standard safety

glasses.

Body
Lab Coat

(Cotton/Poly)
Tyvek® Coveralls

Prevent dust

accumulation on

street clothes.

Experimental Workflow: Synthesis & Purification
The most reliable synthesis route involves the reduction of 2-chloro-5-nitrophenol. Below is a

self-validating protocol designed for high purity.

Synthesis Diagram (DOT)
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Starting Material:
2-Chloro-5-nitrophenol

Reaction:
Reflux @ 80°C for 2-4 Hours

(Monitor via TLC/LCMS)

Reagents:
Iron Powder (Fe) + NH4Cl
Solvent: EtOH/H2O (1:1)

Workup Step 1:
Hot Filtration (Celite)
Remove Fe residues

Completion

Workup Step 2:
Concentrate Filtrate
(Rotary Evaporator)

Purification:
Recrystallization (EtOH)

or Flash Column (Hex:EtOAc)

Final Product:
2-Chloro-5-aminophenol

(Store under Argon)

Click to download full resolution via product page

Caption: Reduction pathway of 2-chloro-5-nitrophenol to 2-chloro-5-aminophenol via

Bechamp reduction.

Detailed Protocol (Iron/NH4Cl Reduction)
Setup: In a round-bottom flask, dissolve 2-chloro-5-nitrophenol (1 eq) in a 1:1 mixture of

Ethanol and Water.
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Activation: Add Ammonium Chloride (5 eq) and Iron Powder (4 eq).

Reflux: Heat to reflux (approx. 80°C) with vigorous stirring. The reaction is heterogeneous;

vigorous stirring is crucial for surface contact with Iron.

Monitoring: Check TLC every hour. The amine product is more polar than the nitro starting

material and will fluoresce differently under UV.

Workup (Critical Step): Filter the mixture while hot through a Celite pad to remove iron

sludge. If the solution cools, the product may crystallize in the filter cake, leading to yield

loss.

Isolation: Concentrate the filtrate. The product may precipitate upon cooling or removal of

ethanol.

Emergency Response & Storage
First Aid Logic

Skin Contact: Immediately wash with copious soap and water. Note: While PEG-300 is

standard for pure phenol burns, this solid derivative is less corrosive. Water is sufficient if

applied immediately.[8] If irritation persists, seek medical attention.

Eye Contact: Flush for 15 minutes. Do not rub eyes, as the solid particles are abrasive and

corrosive.

Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), medical observation is

required.

Storage & Stability
Atmosphere:Inert Gas (Argon/Nitrogen) Required. The amine group oxidizes readily.

Temperature: Refrigerate (2–8 °C) for long-term storage.

Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture

ingress.
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Disposal & Regulatory Compliance
Waste Stream: Segregate as Halogenated Organic Waste.

Destruction: High-temperature incineration equipped with scrubbers for HCl and NOx.

Do NOT: Do not mix with oxidizing agents (peroxides, nitrates) in the waste stream, as this

can cause exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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